BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to a-Furil

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Furil

cat. No.: B128704

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of a-furil, detailed experimental protocols for its application in nanomaterial
synthesis, and a visualization of the underlying reaction pathway.

Core Physicochemical Data

a-Furil, also known as 1,2-di(furan-2-yl)ethane-1,2-dione, is a diketone compound that serves
as a versatile building block in organic synthesis and materials science. Its key quantitative
properties are summarized below.

Property Value Reference
Molecular Formula C10H604 [1][2]
Molecular Weight 190.15 g/mol [1][2]
Appearance Yellow-brown powder [3]

Melting Point 163 to 165 °C [3]

CAS Number 492-94-4 [1]

High-Pressure Synthesis of Double-Core
Nanothreads from a-Furil
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A notable application of a-furil is its use as a precursor for the synthesis of well-ordered,

double-core carbon nanothreads through a pressure-induced polymerization process. This

method leverages the unique structural transformation of a-furil under high pressure to

facilitate a topochemical-like Diels-Alder cycloaddition reaction.

This protocol details the methodology for the synthesis and analysis of nanothreads from a-

furil using a diamond anvil cell (DAC) for in-situ monitoring and a Paris-Edinburgh (PE) press

for bulk sample production.

. Sample Preparation and Loading:

Powdered a-furil is loaded into a diamond anvil cell (DAC) for in-situ X-ray diffraction (XRD)
and vibrational spectroscopy analysis.[1]

. In-situ High-Pressure Analysis:

The DAC is compressed, and the structural and behavioral changes of the a-furil sample are
monitored.

At approximately 1.6 GPa, a-furil undergoes a phase transition from its ambient
orthorhombic Fdd2 phase to a trans-planar conformation.[1] This transition is critical as it
aligns the furan rings into a stacked geometry favorable for reaction.

Upon further compression to around 8.5 GPa, a topochemical-like polymerization occurs.[1]
. Bulk Synthesis:

For larger scale synthesis, a Paris-Edinburgh (PE) press is utilized, compressing the a-furil
sample to approximately 20 GPa.[1]

. Product Recovery and Characterization:

The pressure is released, and the resulting deep red colored nanothread product is
recovered.

The recovered sample is analyzed using XRD and Fourier-transform infrared spectroscopy
(FTIR) to confirm its crystalline structure and the formation of sp3 C-O-C bonds, indicative of
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the Diels-Alder reaction between furan rings.[1]

Reaction Pathway Visualization

The following diagram illustrates the pressure-induced transformation of a-furil into double-
core nanothreads.
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Pressure-induced synthesis of nanothreads from a-furil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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